Cas no 1520155-90-1 (1-(2-methoxy-3-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(2-methoxy-3-methylphenyl)cyclobutylmethanamine
• CAS No: 1520155-90-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6021436
• PubChem ID: 82610012
• Update Time: 2025-08-03

1-(2-methoxy-3-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-3-methylphenyl)cyclobutylmethanamine
• [1-(2-methoxy-3-methylphenyl)cyclobutyl]methanamine
• EN300-1785104
• 1520155-90-1

• Inchi： 1S/C13H19NO/c1-10-5-3-6-11(12(10)15-2)13(9-14)7-4-8-13/h3,5-6H,4,7-9,14H2,1-2H3
• InChI Key： NDRJINPIIQOBSS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C1(CN)CCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-3-methylphenyl)cyclobutylmethanamine

1-(2-Methoxy-3-Methylphenyl)cyclobutylmethanamine: A Comprehensive Overview

1-(2-Methoxy-3-Methylphenyl)cyclobutylmethanamine is a compound with the CAS number 1520155-90-1, representing a unique structure that combines a cyclobutane ring with an aromatic amine. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure, characterized by a cyclobutane ring fused to an aromatic system, provides a platform for exploring novel chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. In the case of 1-(2-Methoxy-3-Methylphenyl)cyclobutylmethanamine, this strain is further modulated by the presence of a methoxy group and a methyl substituent on the aromatic ring. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its stereochemical behavior.

The synthesis of 1-(2-Methoxy-3-Methylphenyl)cyclobutylmethanamine involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the cyclobutane ring is achieved through a variety of methods, including thermal cycloaddition reactions or transition-metal-catalyzed cyclizations. Researchers have explored various catalysts and reaction conditions to optimize the yield and stereochemical outcome of this synthesis, making it more efficient for large-scale production.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The aromatic amine functionality makes it an ideal candidate for further functionalization, such as alkylation or acylation reactions. These modifications can lead to derivatives with enhanced bioavailability or selectivity, opening avenues for drug discovery. For instance, recent research has focused on using this compound as an intermediate in the synthesis of novel kinase inhibitors, which are critical in cancer therapy.

In addition to its role in medicinal chemistry, 1-(2-Methoxy-3-Methylphenyl)cyclobutylmethanamine has shown potential in materials science. Its rigid structure and unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors or light-emitting materials. Preliminary studies have demonstrated that derivatives of this compound exhibit desirable optoelectronic properties, suggesting their use in next-generation electronic devices.

The study of this compound has also contributed to our understanding of stereochemical effects in organic molecules. The cyclobutane ring introduces significant steric hindrance, which can influence both the physical properties and biological activity of the molecule. Researchers have employed computational methods, such as molecular docking and quantum mechanics simulations, to explore how these steric effects impact binding interactions with target proteins.

Furthermore, recent advances in green chemistry have led to more sustainable methods for synthesizing this compound. By utilizing biocatalysts or renewable feedstocks, chemists have developed eco-friendly routes that reduce waste and energy consumption. These innovations not only make the synthesis process more efficient but also align with global efforts to promote sustainable chemical practices.

In conclusion, 1-(2-Methoxy-3-Methylphenyl)cyclobutylmethanamine (CAS No: 1520155-90-1) stands at the intersection of organic chemistry, pharmacology, and materials science. Its unique structure and versatile functional groups make it a valuable tool for advancing drug discovery and developing new materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.